Cas no 1903632-97-2 (4-(propan-2-yl)pyridazine-3,6-diol)

• Product Name: 4-(propan-2-yl)pyridazine-3,6-diol
• CAS No: 1903632-97-2
• MF: C₇H₁₀N₂O₂
• MW: 154.17
• MDL: MFCD30802899
• CID: 5221185
• Update Time: 2026-03-07

4-(propan-2-yl)pyridazine-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione, 1,2-dihydro-4-(1-methylethyl)-
• 4-(propan-2-yl)pyridazine-3,6-diol

• MDL： MFCD30802899
• Inchi： 1S/C7H10N2O2/c1-4(2)5-3-6(10)8-9-7(5)11/h3-4H,1-2H3,(H,8,10)(H,9,11)
• InChI Key： SNBJJRQDOILAAT-UHFFFAOYSA-N
• SMILES： C1(=O)NNC(=O)C=C1C(C)C

Additional information on 4-(propan-2-yl)pyridazine-3,6-diol

4-(Propan-2-yl)Pyridazine-3,6-Diol: A Comprehensive Overview

4-(Propan-2-yl)Pyridazine-3,6-Diol, also known by its CAS number 1903632-97-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and potential applications in various industries. The molecule consists of a pyridazine ring substituted with a propan-2-yl group at the 4-position and hydroxyl groups at the 3 and 6 positions. This combination of functional groups imparts the compound with interesting chemical reactivity and physical properties.

The synthesis of 4-(Propan-2-yl)Pyridazine-3,6-Diol typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it more environmentally friendly.

The physical properties of this compound are equally intriguing. Its molecular weight is approximately 188.19 g/mol, and it exists as a crystalline solid under standard conditions. The presence of hydroxyl groups introduces hydrogen bonding capabilities, which significantly influence its solubility in polar solvents. Experimental data indicate that it exhibits moderate solubility in water (about 0.5 g/100 mL at 25°C) and higher solubility in alcohols such as ethanol and methanol. These properties make it suitable for applications in pharmaceutical formulations where controlled release is desired.

One of the most promising applications of 4-(Propan-2-yl)Pyridazine-3,6-Diol lies in its potential as a precursor for advanced materials. Researchers have explored its use in the synthesis of conductive polymers and organic semiconductors. A recent study published in Nature Materials highlighted its role as a building block for creating high-performance organic field-effect transistors (OFETs). The compound's ability to form stable π-conjugated systems makes it an ideal candidate for such applications.

In addition to its material science applications, this compound has shown potential in biological systems. Preliminary studies suggest that it may exhibit antioxidant activity due to the presence of hydroxyl groups on the pyridazine ring. A research team from the University of California conducted experiments using cell cultures and reported that the compound demonstrated moderate antioxidant effects without significant cytotoxicity. These findings open up possibilities for its use in nutraceuticals or cosmeceuticals.

The environmental impact of synthesizing and using this compound is another area of interest. Recent green chemistry initiatives have focused on developing sustainable pathways for its production. For example, researchers at Stanford University developed a bio-based synthesis route utilizing renewable feedstocks and enzymatic catalysis. This approach not only reduces reliance on fossil fuels but also minimizes waste generation, aligning with global sustainability goals.

In conclusion, 4-(Propan-2-yl)Pyridazine-3,6-Diol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and material science applications, positions it as an important molecule for future research and development efforts.